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Compound of Interest

Compound Name: 6-iodo-1H-indole-2,3-dione

Cat. No.: B1316932

Essential Safety and Handling Guide for 6-iodo-1H-
indole-2,3-dione

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-iodo-1H-indole-2,3-dione (also
known as 6-lodoisatin). Adherence to these protocols is essential for ensuring laboratory safety
and regulatory compliance.

Immediate Safety and Hazard Information

6-iodo-1H-indole-2,3-dione is classified as an irritant and is toxic if swallowed.[1][2] It can
cause skin, eye, and respiratory irritation.[3] Therefore, handling requires strict adherence to
safety protocols to minimize exposure risks.

Hazard ldentification and Classification:
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Identifier

Information

Product Name

6-iodo-1H-indole-2,3-dione

Synonym

6-lodoisatin[1]

CAS Number

3370-25-4[1]

Molecular Formula

CsHalNO2[1]

Physical State Solid

aalt text
GHS Pictograms

alt text
Signal Word Danger[2]

Hazard Statements

H301: Toxic if swallowed.[2]H315: Causes skin
irritation.[3]H317: May cause an allergic skin
reaction.H319: Causes serious eye irritation.[2]
[3]JH335: May cause respiratory irritation.[2][3]

Incompatible Materials

Strong oxidizing agents.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling 6-iodo-1H-indole-2,3-dione.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://processpointchem.com/chemical-distributor/6-Iodo-1H-Indole-23-dione-supplier-67772.aspx
https://processpointchem.com/chemical-distributor/6-Iodo-1H-Indole-23-dione-supplier-67772.aspx
https://processpointchem.com/chemical-distributor/6-Iodo-1H-Indole-23-dione-supplier-67772.aspx
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/207772
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/207772
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.sigmaaldrich.com/TW/zh/sds/sigald/207772
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.benchchem.com/product/b1316932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect for

integrity before each use.

To prevent skin contact and

irritation.

Eye & Face Protection

Chemical safety goggles or
safety glasses with side
shields.[4] A face shield should
be used if there is a risk of

splashing.

To protect eyes from dust
particles and splashes, which

can cause serious irritation.

Respiratory Protection

Handle only in a well-ventilated
area, preferably within a
chemical fume hood.[2] Use a
NIOSH-approved respirator
with a particulate filter (N95 or
higher) if dust generation is
unavoidable outside a fume
hood.

To prevent inhalation of
airborne particles that may

cause respiratory irritation.[2]

Body Protection

A standard laboratory coat
must be worn at all times.[5]
Consider a chemically resistant
apron if handling large
quantities or if there is a

significant risk of splashing.

To protect skin and clothing

from contamination.

Footwear

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.[5]

Operational Plan: Handling Protocol

This step-by-step guidance ensures the safe handling of 6-iodo-1H-indole-2,3-dione from

preparation to post-handling cleanup.

1. Preparation:

o Ensure all necessary PPE is available and in good condition.
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» Designate a specific handling area within a chemical fume hood to minimize inhalation risk.

[2]
o Keep the container tightly closed when not in use.
 Verify that an eyewash station and safety shower are accessible and operational.
2. Weighing and Transfer:

o Conduct all weighing and transfer operations of the solid compound inside a chemical fume
hood to control dust.[5]

o Use a spatula or other appropriate tool for transfers to avoid generating airborne dust.

» Avoid direct contact with the substance.

3. In-Solution Handling:

o When working with the compound in solution, continue to handle it within the fume hood.

« If heating is required, do so in a well-ventilated area or fume hood to prevent the inhalation of
any vapors.[5]

4. Post-Handling and Cleanup:
» After handling, wash hands and any exposed skin thoroughly with soap and water.

o Decontaminate the work area and any equipment used according to standard laboratory
procedures.

 Remove and wash any contaminated clothing before reuse.[2]

Disposal Plan

Proper disposal of 6-iodo-1H-indole-2,3-dione and associated contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

¢ Solid Chemical Waste:
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o Collect unused or waste 6-iodo-1H-indole-2,3-dione in a clearly labeled, sealed, and
appropriate hazardous waste container.[5]

e Contaminated Labware & PPE:

o Rinse contaminated reusable glassware with a suitable solvent (e.g., acetone, ethanol)
inside a chemical fume hood. Collect the rinse-ate as hazardous liquid waste.

o Dispose of grossly contaminated disposable labware (e.g., pipette tips, weighing boats)
and PPE (e.g., gloves) as solid hazardous waste in a designated container.[5]

e Waste Disposal:
o All waste must be disposed of through a licensed waste disposal company.[2]
o Do not allow the product to enter drains or waterways.[6]
o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow Visualization

The following diagram illustrates the essential workflow for safely handling 6-iodo-1H-indole-
2,3-dione.
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Caption: Safe handling workflow for 6-iodo-1H-indole-2,3-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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